Cas no 758673-53-9 (2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro-)
758673-53-9 structure
Product Name:2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro-
CAS No:758673-53-9
MF:C10H11NO4
MW:209.198642969131
CID:549607
PubChem ID:57358674
Update Time:2025-04-19
2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro-
- 2H-1,5-Benzodioxepin-3-carboxylicacid,3-amino-3,4-dihydro-(9CI)
- 3-amino-2,4-dihydro-1,5-benzodioxepine-3-carboxylic acid
- 3-Amino-3,4-dihydro-2H-1,5-benzodioxepine-3-carboxylic acid
- DTXSID80724191
- 758673-53-9
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- Inchi: 1S/C10H11NO4/c11-10(9(12)13)5-14-7-3-1-2-4-8(7)15-6-10/h1-4H,5-6,11H2,(H,12,13)
- InChI Key: XTZMUKVMOKMMEJ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC(C(=O)O)(C1)N
Computed Properties
- Exact Mass: 209.06883
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.78
2H-1,5-Benzodioxepin-3-carboxylicacid, 3-amino-3,4-dihydro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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